Cas no 211429-79-7 (Tert-Butyl 5-methyl-3-phenylisoxazole-4-carboxylate)

• Product Name: Tert-Butyl 5-methyl-3-phenylisoxazole-4-carboxylate
• CAS No: 211429-79-7
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD18207136
• CID: 835572
• PubChem ID: 10753766
• Update Time: 2025-06-08

Tert-Butyl 5-methyl-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methyl-3-phenylisoxazole-4-carboxylate
• tert-butyl 5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
• CS-14272
• CS-M0382
• tert-Butyl5-methyl-3-phenylisoxazole-4-carboxylate
• DB-361714
• AKOS037650097
• 211429-79-7
• SCHEMBL12263825
• Tert-Butyl 5-methyl-3-phenylisoxazole-4-carboxylate

• MDL： MFCD18207136
• Inchi： 1S/C15H17NO3/c1-10-12(14(17)18-15(2,3)4)13(16-19-10)11-8-6-5-7-9-11/h5-9H,1-4H3
• InChI Key： NKPHWOZLEFNJGK-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)ON=C1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Tert-Butyl 5-methyl-3-phenylisoxazole-4-carboxylate

Tert-butyl 5-methyl-3-phenylisoxazole-4-carboxylate (CAS No: 211429-79-7)

The compound tert-butyl 5-methyl-3-phenylisoxazole-4-carboxylate, identified by the CAS registry number 211429-79-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in their ring structure. The presence of the tert-butyl group, methyl substituent, and phenyl group in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of isoxazole derivatives in drug discovery and development. The tert-butyl 5-methyl-3-phenylisoxazole-4-carboxylate compound has been explored for its potential as a building block in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. Researchers have demonstrated that the substitution pattern on the isoxazole ring significantly influences its pharmacokinetic properties, making it a valuable candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, condensation reactions, and subsequent functionalization steps. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of this process, aligning with the growing trend toward greener and more sustainable chemical practices.

The physical properties of tert-butyl 5-methyl-3-phenylisoxazole-4-carboxylate include a melting point of approximately 85°C and a molecular weight of 306.38 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the tert-butyl group acts as an electron-donating substituent, stabilizing certain reactive intermediates during catalytic processes. This insight has been instrumental in optimizing its use as a ligand in transition metal-catalyzed reactions.

In conclusion, tert-butyl 5-methyl-3 phenylisoxazole 4 carboxylic acid ester, with its unique combination of structural features and versatile reactivity, continues to be a focal point in both academic research and industrial applications. As new methodologies for its synthesis and characterization emerge, its role in advancing chemical science is expected to grow significantly.